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Compound of Interest

Compound Name: Amberline

Cat. No.: B1667016

Introduction

"Amberline" does not appear to be a singular product within the drug development pipeline but
is referenced as a brand or type of resin used in analytical chemistry, specifically in Solid Phase
Extraction (SPE) applications. Case studies primarily focus on the use of Amberline-branded
resins, such as Amberline XAD and Amberline GC-50, for the separation and purification of
specific analytes from complex matrices. This guide compares the utility of Amberline resins
with other SPE sorbents based on available experimental findings.

Comparative Performance of SPE Sorbents

While direct, comprehensive quantitative comparisons are limited in the provided literature, the
following table summarizes the applications and findings related to Amberline and other SPE

materials.
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Sorbent/Resin  Application Matrix Key Findings Reference

Used as a non-

Removal and ionic polystyrene
Amberline XAD enrichment of Honey sorbent for
analytes sample

preparation.[1]

Mentioned as a

o resin for ion-
) Determination of
Amberline GC-50 ) ) Seafood exchange
histamine
chromatography.
(2]
A strongly acidic
Removal and ion-exchange
Dowex 50WX8 enrichment of Honey resin used for
analytes sample
preparation.[1]
Removal and Areversed-
Bond Elut C18 enrichment of Honey phase sorbent
analytes used for SPE.[1]
Found to speed
up the
Purification of purification
C18 and OASIS Tobacco
polyphenols process and

simplify the SPE

operation.[3]

Experimental Protocols

Protocol 1: Determination of Polyphenols in Tobacco using SPE

This protocol outlines the Solid Phase Extraction (SPE) method used for the purification of
polyphenols from tobacco samples before UPLC/MS/MS analysis.[3]

1. Sample Preparation:
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e 20 g of tobacco samples were milled to a 60 mesh powder.
» The powder was conditioned at 22°C and 60% relative humidity for at least 24 hours.

2. Solid Phase Extraction (SPE):

« Different SPE cartridges were investigated: C18, NH2, SAX, and OASIS.

» The cartridges were activated by washing with 3 mL of methanol and 3 mL of deionized
water.

» The sample extract was applied to the preconditioned cartridge.

e Analytes were eluted after a washing step.

3. UPLC/MS/MS Analysis:

e The purified extract was analyzed for polyphenols.

e The mobile phase composition was optimized to improve sensitivity and peak shape. An
increase in the volume fraction of ammonium acetate in the mobile phase led to poor
separation and peak tailing.[3]

o All analytes were separated and determined within 2 minutes.[3]

e The limit of detection was 0.05 ng/mL.[3]

Protocol 2: Determination of Acaricide Residues in Honey using SPE

This protocol describes an SPE method followed by HPLC for the analysis of acaricide
residues in honey.

1. Sample Preparation:
e Honey sample was buffered at pH 6.
2. Solid Phase Extraction (SPE):

o A C18 sorbent was used.

e The sorbent was preconditioned.

¢ The buffered honey sample was applied to the cartridge.

o Awashing step was performed with 1 ml of a tetrahydrofuran (THF)-phosphate buffer mixture
(20:90, viv).

e The analytes were eluted with 1 ml of THF.

3. HPLC Analysis:
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e The extract was evaporated to dryness and reconstituted in the mobile phase.

o Chromatography was performed on a reversed-phase C18 column with diode array
detection.

» Recoveries for more polar acaricides were higher than 80%, and 60-70% for more apolar
ones.[1]

 Limits of detection ranged from 1 to 200 ng/g.[1]

Visualizing Experimental Workflows

General Workflow for Solid Phase Extraction (SPE)

The following diagram illustrates the typical workflow for Solid Phase Extraction (SPE), a
technique where Amberline resins are utilized.
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A generalized workflow for Solid Phase Extraction (SPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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